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Introduction
Menaquinone-7 (MK-7), a highly bioavailable form of vitamin K2, is crucial for bone and

cardiovascular health. Its function is intrinsically linked to the carboxylation of vitamin K-

dependent proteins like osteocalcin and matrix Gla protein (MGP), which are essential for

proper calcium utilization.[1][2] However, being a lipophilic molecule, the absorption of MK-7 is

highly dependent on its formulation.[3][4] Standard powder-based formulations often exhibit

limited and variable bioavailability.[5] This document provides detailed information on advanced

delivery systems designed to enhance the absorption of MK-7, along with protocols for their

preparation and evaluation.

The primary challenge in MK-7 supplementation is overcoming its poor solubility in aqueous

environments like the gastrointestinal tract. Advanced delivery systems, such as lipid-based

nanoemulsions and liposomes, address this by encapsulating MK-7 in carriers that facilitate its

solubilization, protect it from degradation, and improve its uptake by intestinal enterocytes.[5]

These technologies lead to higher plasma concentrations and a more sustained presence of

MK-7 in the bloodstream, thereby enhancing its potential health benefits.[5]

Enhanced Delivery Systems: A Comparative
Overview
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Several advanced delivery systems have been developed to improve the oral bioavailability of

MK-7. The most promising among these are nanoemulsions and liposomal formulations. These

systems work by increasing the surface area for absorption and mimicking the body's natural

fat absorption mechanisms.[5][6]

Quantitative Data on Bioavailability
The following tables summarize the pharmacokinetic parameters of MK-7 in various

formulations based on data from human clinical trials.

Table 1: Comparison of Emulsified and Nano-encapsulated MK-7 with Standard Powder

Formulations

Formulation
Cmax
(Maximum
Concentration)

Tmax (Time to
Maximum
Concentration)

AUC (Area
Under the
Curve)

Reference

MK-7 Powder

Suspension in

Milk

8.3 ± 2.0 ng/mL 4 hours Baseline [3]

Emulsified MK-7

in Milk
23.8 ± 5.2 ng/mL 2 hours

Significantly

higher than

powder

suspension over

8 hours

[3]

Standard Powder

MK-7

1.474 ± 0.696

µg/mL
Not Specified

36.216 ± 18.985

µg·h/mL
[7]

Nano-

encapsulated

MK-7

(HyperCelle)

3.038 ± 2.184

µg/mL
Not Specified

106.407 ±

73.794 µg·h/mL
[7]

Table 2: Comparison of Oil-Based Capsules and Powder-Based Tablets
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Formulation
Tmax (Time to
Maximum
Concentration)

24h-AUC (24-hour
Area Under the
Curve)

Reference

Oil-Based MK-7

Capsules
2-4 hours Similar to tablets [8]

Powder-Based MK-7

Tablets
6 hours Similar to capsules [8]

Signaling Pathways and Cellular Absorption
The absorption of MK-7, like other fat-soluble vitamins, occurs in the small intestine and is

dependent on the presence of bile salts and dietary fats.[6] The process involves the

emulsification of fats and the formation of micelles, which carry MK-7 to the surface of

enterocytes.[6] Recent studies suggest that specific transporter proteins, including Scavenger

Receptor Class B Type I (SR-BI), CD36, and Niemann-Pick C1-like 1 (NPC1L1), are involved in

the uptake of vitamin K into intestinal cells.[9][10] Once inside the enterocyte, MK-7 is

incorporated into chylomicrons, which are then secreted into the lymphatic system and

subsequently enter the bloodstream.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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